3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95%
Overview
Description
3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% (3H4HMB) is an organic compound with a molecular formula of C9H10O4. It is a white crystalline solid with a melting point of 145-147 °C. 3H4HMB is a versatile compound that has been used in a variety of applications in the pharmaceutical, food, and cosmetic industries. It is also used as an intermediate in the synthesis of other compounds.
Scientific Research Applications
3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of a variety of compounds, including drugs, dyes, and other organic compounds. It has also been used as a reagent in the synthesis of various derivatives of 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95%. In addition, 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% has been used as a substrate in the study of the enzymatic hydrolysis of esters.
Mechanism of Action
The mechanism of action of 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as a proton acceptor, which means that it can bind to and neutralize protons in a solution. This can be used to adjust the pH of a solution, which can be used to control the rate of reactions.
Biochemical and Physiological Effects
3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, including Escherichia coli and Staphylococcus aureus. In addition, 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have an inhibitory effect on the growth of certain cancer cell lines.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and can be used as a starting material for a variety of synthetic reactions. In addition, 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% has a variety of biochemical and physiological effects, which makes it a useful tool for studying the effects of compounds on living cells.
The main limitation of using 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% in laboratory experiments is that it is not a very stable compound and can easily decompose in the presence of heat or light. In addition, 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% can react with other compounds and form unwanted byproducts, which can interfere with the results of experiments.
Future Directions
The potential future applications of 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% are numerous. It can be used as a starting material for the synthesis of a variety of compounds, including drugs, dyes, and other organic compounds. It can also be used as a reagent in the synthesis of various derivatives of 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95%. In addition, 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% can be used in the study of the enzymatic hydrolysis of esters. Furthermore, 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% can be used to study the effects of compounds on living cells, as well as the biochemical and physiological effects of compounds. Finally, 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% can be used in the development of new drugs and other compounds with potential therapeutic applications.
Synthesis Methods
3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% can be synthesized through a two-step process that involves the condensation of 3-hydroxy-4-(3-hydroxymethylphenyl)benzoic acid with an aqueous solution of sodium hydroxide and the subsequent dehydration of the resulting solution. The first step involves the condensation of 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95% with aqueous sodium hydroxide to form a sodium salt of 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95%. The second step involves the dehydration of the sodium salt to form 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid, 95%.
properties
IUPAC Name |
3-hydroxy-4-[3-(hydroxymethyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c15-8-9-2-1-3-10(6-9)12-5-4-11(14(17)18)7-13(12)16/h1-7,15-16H,8H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOUCDRFASYEMPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=C(C=C(C=C2)C(=O)O)O)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40689070 |
Source
|
| Record name | 2-Hydroxy-3'-(hydroxymethyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40689070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261969-89-4 |
Source
|
| Record name | 2-Hydroxy-3'-(hydroxymethyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40689070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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